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Compound of Interest

Compound Name: 1,3,5-Trinitrobenzene

Cat. No.: B165232

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3,5-Trinitrobenzene (TNB) is a pale yellow, crystalline solid that is highly explosive and toxic.
[1] It is used in military and commercial explosives and has applications as a vulcanizing agent
for natural rubber and as a pH indicator.[1][2][3] Due to its hazardous nature, strict adherence
to safety protocols is paramount when handling this compound. These application notes
provide detailed procedures for the safe handling, storage, and disposal of crystalline 1,3,5-
Trinitrobenzene in a laboratory setting.

Hazard Identification and Classification

1,3,5-Trinitrobenzene is classified as a Division 1.1 explosive, meaning it has a mass
explosion hazard.[4] It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[4] It
may also cause damage to organs through prolonged or repeated exposure and is very toxic to
aquatic life with long-lasting effects.[4]

GHS Hazard Statements:
e H201: Explosive; mass explosion hazard.[4]
e H300: Fatal if swallowed.[4]

e H310: Fatal in contact with skin.[4]
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e H330: Fatal if inhaled.[4]
e H373: May cause damage to organs through prolonged or repeated exposure.[4]
e H410: Very toxic to aquatic life with long lasting effects.[4]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,3,5-Trinitrobenzene is provided in
the table below.

Property Value Reference
Molecular Formula CeH3N30s [1]
Molar Mass 213.105 g-mol—1 [1]
Appearance Pale yellow solid [1]
Density 1.76 g/cm3 [1]
Melting Point 123.2 °C (253.8 °F; 396.3 K) [1]
Boiling Point 315 °C (599 °F; 588 K) [1]
Solubility in water 0.035 g/100 g [5]
Log Kow 1.18 [4]

Handling and Storage Protocols
Engineering Controls

e Fume Hood: All manipulations of crystalline 1,3,5-Trinitrobenzene must be performed in a
certified chemical fume hood.[6]

e Ventilation: Ensure adequate ventilation in all storage and handling areas.[4][6]

o Grounding: All equipment used must be properly grounded to prevent static discharge.[6][7]
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o Blast Shield: The use of a blast shield is highly recommended for any operation with a higher

risk of explosion.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory when handling 1,3,5-Trinitrobenzene.

PPE

Specification

Reference

Eye/Face Protection

Chemical splash goggles and

a face shield.

[4]16]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene).
Consult glove compatibility

charts.

[4]16]

Body Protection

Flame-resistant lab coat.

[4]16]

Respiratory Protection

A MSHA/NIOSH approved

respirator must be used to

avoid inhalation of the product,

especially if dust is generated.

[7]

Footwear

Closed-toe shoes.

[6]

Safe Handling Practices

e Minimize Quantities: Work with the smallest practical quantities of material.[6]

e Avoid Shock and Friction: Do not subject the material to grinding, shock, or friction.[4][6] Use

non-sparking tools.[4][6]

o Avoid Heat: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources.[4]

* Wetted Material: 1,3,5-Trinitrobenzene is often supplied wetted with water (e.g., not less

than 30% water) to reduce its explosive sensitivity.[4] Do not allow the material to dry out. If it

dries out, it may explode if exposed to heat, flame, friction, or shock.[4]
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» Personal Hygiene: Do not eat, drink, or smoke when using this product.[4] Wash hands
thoroughly after handling.[4] Contaminated work clothing should not be allowed out of the
workplace and should be laundered by individuals informed of the hazards.[38][9]

Storage

o Dedicated Storage: Store in a dedicated, well-ventilated, and temperature-controlled area.[6]

o Container: Store in the original, tightly sealed container.[4][6] Keep the container tightly
closed in a dry, cool, and well-ventilated place.[4]

e Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
reducing agents, bases (like sodium hydroxide or potassium hydroxide), and combustible
materials.[2][6]

o Locked Storage: Store locked up.[4]
Experimental Protocols

Protocol for Weighing and Dispensing

o Ensure all necessary PPE is worn correctly.

o Perform the entire operation within a certified chemical fume hood with the sash at the
lowest practical height.

o Use a blast shield in front of the work area.
e Place a non-sparking weigh boat on a grounded analytical balance.

o Carefully transfer the desired amount of wetted 1,3,5-Trinitrobenzene from the storage
container to the weigh boat using a non-sparking spatula (e.g., plastic or ceramic).

e Avoid any scraping or grinding motions.
» Tightly reseal the storage container immediately after dispensing.

» Record the weight and proceed with the experimental procedure.
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» Clean any residual material from the balance and work surface using a damp cloth, ensuring
no dust is generated.

» Dispose of all contaminated materials as hazardous waste.

Emergency Procedures
Spill Response

Click to download full resolution via product page
Caption: Spill response workflow for 1,3,5-Trinitrobenzene.
In the event of a spill:
o Evacuate all non-essential personnel from the area.[8]
e Remove all sources of ignition.[4][8]
e Ensure the area is well-ventilated.[4]
o Wear appropriate PPE, including respiratory protection.[4]

o Cover the spill with wet earth, sand, or another non-combustible material.[7] Do not use
combustible materials like sawdust.

o Carefully collect the spilled material using non-sparking tools and place it in a properly
labeled, sealed container for hazardous waste disposal.[7]

o Decontaminate the spill area and wash it thoroughly.[8]

Fire Fighting Measures
e EVACUATE IMMEDIATELY.[4]
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Containers may explode in a

First Aid Measures

DO NOT FIGHT THE FIRE. There is a risk of explosion.[4]

fire.[8]

If a fire involves 1,3,5-Trinitrobenzene, evacuate the area and let it burn.[4]

Poisonous gases, including nitrogen oxides, are produced in a fire.[8]

Exposure Route

First Aid Protocol

Reference

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. Get emergency

medical help immediately.

[4]

Skin Contact

Take off immediately all

contaminated clothing. Wash
the skin with plenty of water.
Get emergency medical help

immediately.

[4]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing.

Get medical advice/attention.

[719]

Ingestion

Rinse mouth. Get emergency

medical help immediately.

[4]

Disposal

1,3,5-Trinitrobenzene is classified as an EPA hazardous waste, and all disposal must comply

with federal, state, and local regulations.[10]

« Incineration: High-temperature incineration in a facility equipped with an afterburner and a

scrubber is a suitable disposal method.[10] The material may be dissolved in a combustible

solvent before incineration.[10]
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 Landfill: Disposal in a chemical waste landfill may be an option if incineration is not available,
but this is not acceptable at municipal sewage treatment plants.[10]

» Consult with environmental regulatory agencies for guidance on acceptable disposal
practices.[2]

Toxicity Data Summary

Toxicity Measure Value Species Reference
Acute Toxicity, Oral Category 2 - [4]
Acute Toxicity, Dermal  Category 1 - [4]
Acute Toxicity,

) Category 2 - [4]
Inhalation
96-hour LC50 1.1 mg/L Fathead minnows [5]

Exposure to 1,3,5-Trinitrobenzene can interfere with the blood's ability to carry oxygen,
leading to methemoglobinemia, which can cause headache, fatigue, dizziness, and a blue
coloration of the skin and lips.[8]

Logical Relationships Diagram
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Caption: Hazard mitigation flowchart for 1,3,5-Trinitrobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Crystalline 1,3,5-
Trinitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165232#handling-and-safety-procedures-for-
crystalline-1-3-5-trinitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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